[(3R,7R,8R,9S,13S,14S,17R)-17-Ethynyl-3-hydroxy-7,13-dimethyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] hydrogen sulfate

• CAS No.: 144466-05-7
• Molecular Formula: C21H30O5S
• Molecular Weight: 394.5 g/mol
• IUPAC Name: [(3R,7R,8R,9S,13S,14S,17R)-17-ethynyl-3-hydroxy-7,13-dimethyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• InChI: InChI=1S/C21H30O5S/c1-4-21(26-27(23,24)25)10-8-18-19-13(2)11-14-12-15(22)5-6-16(14)17(19)7-9-20(18,21)3/h1,13,15,17-19,22H,5-12H2,2-3H3,(H,23,24,25)/t13-,15-,17-,18+,19-,20+,21+/m1/s1
• InChI Key: VQVIWQODXFIRSA-CZTKNSHGSA-N
• SMILES: CC1CC2=C(CCC(C2)O)C3C1C4CCC(C4(CC3)C)(C#C)OS(=O)(=O)O
• Isomeric SMILES: C[C@@H]1CC2=C(CC[C@H](C2)O)[C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(C#C)OS(=O)(=O)O

Description

[(3R,7R,8R,9S,13S,14S,17R)-17-Ethynyl-3-hydroxy-7,13-dimethyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] hydrogen sulfate is a useful research compound. Its molecular formula is C21H30O5S and its molecular weight is 394.5 g/mol. The purity is usually 95%.
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